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Compound of Interest

Compound Name: Danshenol C

Cat. No.: B1163901

An In-depth Technical Guide to Danshenol C

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activities of Danshenol C, a diterpenoid compound. It is intended for researchers,
scientists, and professionals in the field of drug development and natural product chemistry.

Chemical Structure and Properties

Danshenol C is a diterpenoid compound that has been isolated from plants of the Salvia
genus, such as Salvia miltiorrhiza (Danshen).[1][2] It is classified as a tanshinone derivative.[3]
Structurally, it is characterized by an aromatic A-ring and a dihydrofuran D-ring.[3]

The following table summarizes the key chemical and physical properties of Danshenol C.
These properties are essential for understanding its behavior in biological systems and for
developing analytical methods.
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Property Value Reference

(1R,10R)-10-hydroxy-1,6-

dimethyl-10-(2-oxopropyl)-1,2-
IUPAC Name _ Y10 Propy) [1]

dihydronaphtho[1,2-g]

[1]benzofuran-11-one

Molecular Formula C21H2004 [1]
Molecular Weight 336.4 g/mol [1]
Exact Mass 336.136 Da [1]

C[C@H]1COC2=C1C(=0)--
SMILES ]
INVALID-LINK--(CC(=0)C)O

WQYKPUPMMFGHQW-
InChl Key [1]
LAJIJNKCICSA-N
Topological Polar Surface Area  63.6 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
ydrog p 4 [1]
Count
Rotatable Bond Count 2 [1]
XLogP 3.0 [1]
LogS (ESOL) -3.99 [1]
Not specified in provided
Appearance
results.
) ) Not specified in provided
Melting Point
results.
N ) Not specified in provided
Boiling Point

results.
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Considered a lipophilic
Solubilt compound.[2][4] The negative
olubili
Y LogS value suggests low water

solubility.[1]

Biological Activities and Therapeutic Potential

Danshenol C has demonstrated significant biological activities, particularly in the realm of
cancer research. It is considered a promising candidate for further investigation as a

therapeutic agent.

Studies have highlighted Danshenol C's potent cytotoxic and antiproliferative properties
against various cancer cell lines. Its efficacy has been shown to surpass that of other well-
known tanshinones, such as dihydrotanshinone 1.[3]

The table below summarizes the observed effects of Danshenol C on cancer cell lines.
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Cell Line Cancer Type Effect Concentration  Reference

Proliferation

) ) Inhibition:
Triple-Negative o
MDA-MB-231 Significant 1,5, 10 uM [3]
Breast Cancer o
reduction in cell

proliferation.

Mitochondrial

Activity

Reduction:

Reduced to 10.1

*+ 2.3% of

control. 10 uMm [3]
Pronounced

effects were still

seen at 2.5 uM

(reduced to 46.6

+ 11.8%).
Proliferation
] Inhibition:
Promyelocytic o
HL-60 ) Significant 1,5,10 uM [3]
Leukemia o
reduction in cell
proliferation.
Mitochondrial
Activity
Reduction: 5uM [3]

Reducedto 1.2 +

1.2% of control.

Importantly, Danshenol C showed a lack of toxicity against non-malignant human stroma cells
(HS-5), suggesting a favorable selectivity profile for cancer cells.[3]

Beyond its anticancer properties, Danshenol C has been noted for other potential therapeutic
effects, including:
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» Anti-atherosclerotic effects|[3]
e Anti-inflammatory effects[3]

These activities suggest that Danshenol C may have a broader therapeutic potential that
warrants further exploration.

Experimental Protocols

This section details the methodologies used in the characterization and evaluation of
Danshenol C.

Danshenol C is a natural product isolated from the roots of Salvia species.
e Source Material: Roots of Salvia glutinosa or Salvia miltiorrhiza.[3]

o Extraction: The specific extraction solvent and procedure are not detailed in the provided
search results but typically involve extraction with organic solvents like methanol or ethanol.

 Purification: The isolation of pure Danshenol C involves chromatographic techniques. While
the exact protocol for Danshenol C is not specified, a general approach for related
diterpenes from S. glutinosa is referenced.[3]

The concentration and purity of Danshenol C in plant extracts can be determined using Ultra-
High-Performance Liquid Chromatography coupled with a Diode-Array Detector and Mass
Spectrometry.

e System: UHPLC-DAD-MS
e Column: Kinetex C18 (100 x 2.1 mm, 1.7 pum particle size)
* Mobile Phase: A gradient of water (A) and acetonitrile (B).
o 0 min: 42% B
o 5min: 45% B

o 11 min: 56% B
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o 16 min: 85% B

o 20 min: 95% B

Flow Rate: 0.3 mL/min

Column Temperature: 25°C

Injection Volume: 1 pL[3]

This assay measures the rate of DNA synthesis, which is indicative of cell proliferation.

Cell Seeding: MDA-MB-231 or HL-60 cells are seeded in 96-well plates.

Incubation: Cells are incubated overnight (MDA-MB-231) or for two hours (HL-60) at 37°C in
a 5% CO:2 atmosphere.

Compound Treatment: Danshenol C is added at various test concentrations.

Radiolabeling: During the final 12-16 hours of incubation, [3H]-thymidine is added to each
well.

Harvesting and Measurement: Cells are harvested, and the amount of incorporated [3H]-
thymidine is measured using a scintillation counter to determine the level of proliferation.[3]

Visualizations: Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of experimental

processes and conceptual relationships.
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Caption: Experimental workflow for the isolation, analysis, and biological evaluation of
Danshenol C.
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Caption: Comparative biological activity of Danshenol C against other major tanshinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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